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Cat. No.: B7818693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbenoxolone disodium salt, a derivative of glycyrrhetinic acid found in licorice root, is a

widely used pharmacological tool in in vitro research. Its primary mechanisms of action include

the inhibition of 11β-hydroxysteroid dehydrogenase (11β-HSD) and the blockade of gap

junction communication. This latter property makes it an invaluable agent for studying cell-to-

cell communication, particularly in neuroscience, cardiology, and cancer research. Proper

dissolution and preparation of Carbenoxolone are critical for obtaining reliable and reproducible

experimental results. These application notes provide detailed protocols for the dissolution of

Carbenoxolone disodium salt, a summary of its solubility in common laboratory solvents, and

troubleshooting guidance for common challenges.

Data Presentation: Solubility of Carbenoxolone
Disodium Salt
The solubility of Carbenoxolone disodium salt can vary between suppliers and batches. It is

crucial to consult the manufacturer's product information sheet for specific solubility data. The

following table summarizes solubility information from various sources.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b7818693?utm_src=pdf-interest
https://www.benchchem.com/product/b7818693?utm_src=pdf-body
https://www.benchchem.com/product/b7818693?utm_src=pdf-body
https://www.benchchem.com/product/b7818693?utm_src=pdf-body
https://www.benchchem.com/product/b7818693?utm_src=pdf-body
https://www.benchchem.com/product/b7818693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7818693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 100 ~162.7

Heating may be

required. Solution may

be slightly hazy.[1]

Water 61.47 100 -

DMSO 23 37.41

Use fresh, anhydrous

DMSO as it is

hygroscopic.[2]

DMSO 12.5 20.33

Ultrasonic and

warming to 60°C may

be necessary.[3]

Ethanol 14 ~22.8 -

Ethanol 10 ~16.3 -

PBS (pH 7.2) 3 ~4.9

Aqueous solutions in

PBS are not

recommended for

storage for more than

one day.[4]

PBS (pH 7.2) 1 ~1.6 -

Note: The molecular weight of Carbenoxolone disodium salt is approximately 614.72 g/mol .

Calculations are based on this value.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Aqueous Stock Solution
This protocol is suitable for experiments where a high concentration of Carbenoxolone in an

aqueous-based medium is required.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/100/110/c4790pis.pdf
https://atm.amegroups.org/article/view/31572/html
https://journals.physiology.org/doi/full/10.1152/jn.00148.2004
https://cdn.caymanchem.com/cdn/insert/18240.pdf
https://www.benchchem.com/product/b7818693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7818693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Carbenoxolone disodium salt powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Water bath or heat block

Vortex mixer

Sterile syringe filters (0.22 µm)

Procedure:

Weigh the desired amount of Carbenoxolone disodium salt powder in a sterile conical

tube.

Add the required volume of sterile water to achieve the target concentration (e.g., 100

mg/mL).

Vortex the solution vigorously for 1-2 minutes.

If the powder is not fully dissolved, place the tube in a water bath or on a heat block set to

37-50°C. Intermittently vortex the solution until it is fully dissolved. The resulting solution may

be very slightly hazy to slightly hazy.[1]

Allow the solution to cool to room temperature.

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-

protected container.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 6 months) or -80°C for long-term

storage (up to 1 year).[3]
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Protocol 2: Preparation of a Stock Solution in an
Organic Solvent (DMSO or Ethanol)
This protocol is recommended when a lower concentration of an organic solvent is permissible

in the final cell culture or assay medium.

Materials:

Carbenoxolone disodium salt powder

Anhydrous DMSO or absolute ethanol

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the desired amount of Carbenoxolone disodium salt powder in a sterile tube.

Add the appropriate volume of anhydrous DMSO or absolute ethanol to reach the desired

stock concentration (e.g., 10-25 mM).

Vortex the solution until the powder is completely dissolved.

If dissolution is slow, sonication or gentle warming (up to 60°C for DMSO) can be applied.[3]

Once dissolved, the stock solution can be stored at -20°C. Ensure the container is tightly

sealed to prevent the absorption of moisture, especially for DMSO stocks.[2]

Protocol 3: Preparation of Working Solutions for Cell
Culture
Procedure:

Thaw a single-use aliquot of the stock solution (aqueous or organic) at room temperature.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b7818693?utm_src=pdf-body
https://www.benchchem.com/product/b7818693?utm_src=pdf-body
https://journals.physiology.org/doi/full/10.1152/jn.00148.2004
https://atm.amegroups.org/article/view/31572/html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7818693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform a serial dilution of the stock solution in your cell culture medium to achieve the final

desired concentration (e.g., 10-100 µM). It is crucial to add the stock solution to the medium

and mix immediately to prevent precipitation.

Ensure the final concentration of the organic solvent in the cell culture medium is low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Always include a vehicle control (cell culture medium with the same final concentration of the

solvent) in your experiments.

Mandatory Visualizations
Signaling Pathway of Carbenoxolone Action
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Caption: Carbenoxolone's impact on cellular signaling pathways.

Experimental Workflow for Carbenoxolone Solution
Preparation
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Issue Encountered

Precipitation in
Stock Solution

Precipitation upon Dilution
in Aqueous Buffer/Medium

Incomplete Dissolution Exceeded Solubility Limit Poor Mixing Common Ion Effect or
pH Shift

Apply gentle heat and/or sonication. Prepare a more dilute stock solution. Add stock solution dropwise to the medium while vortexing. Prepare stock in a solvent compatible with the final medium (e.g., water or DMSO). Consider buffer composition.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7818693#how-to-dissolve-carbenoxolone-disodium-
salt-for-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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